ethyl 4-((3-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)ureido)methyl)cyclohexanecarboxylate
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Overview
Description
Ethyl 4-((3-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)ureido)methyl)cyclohexanecarboxylate is a useful research compound. Its molecular formula is C19H26N4O4S and its molecular weight is 406.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- A series of novel 3,4-dihydro-4-oxothieno[2,3-d]pyrimidine-2-carboxylic acid derivatives, closely related to the queried compound, were synthesized and tested for antiallergenic activity. These compounds showed significant oral activity in rat passive cutaneous anaphylaxis tests, optimized by specific substitutions on the thieno[3,2-d]pyrimidine ring (Temple et al., 1979).
- The crystal structure, synthesis, and antiproliferative activity of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide were explored, demonstrating promising anticancer activities against various human cancer cell lines (Huang et al., 2020).
- Syntheses of 1,2,3,4-tetrahydro-4-oxothieno[3,2-d]pyrimidine derivatives from alkyl dicyanoacetates have been reported, showcasing the versatility of these compounds in generating diverse chemical structures (Neidlein & Sui, 1991).
Biological Activities
- Certain derivatives demonstrated significant antiallergy properties, with the ability to inhibit histamine release and allergen-induced bronchospasm, indicating their potential in developing new antiallergic medications (Temple et al., 1979).
- A detailed study involving the design, synthesis, and biological evaluation of thieno[3,2-d]pyrimidine derivatives highlighted their antiproliferative activities against several human cancer cell lines, underlining the potential of these compounds in cancer therapy (Huang et al., 2020).
Mechanism of Action
Target of Action
The primary targets of ethyl 4-((3-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)ureido)methyl)cyclohexanecarboxylate are cyclin-dependent kinases (CDKs) . CDKs play a crucial role in regulating the cell cycle .
Mode of Action
This compound interacts with its targets, the CDKs, by inhibiting their activity . This results in the disruption of the cell cycle, thereby inhibiting cell division .
Biochemical Pathways
The compound affects the cell cycle pathway by inhibiting CDKs . This leads to the disruption of the cell cycle and prevents the cell from dividing. The downstream effects include the inhibition of cell growth and proliferation .
Result of Action
The molecular and cellular effects of the action of this compound include the inhibition of CDKs , disruption of the cell cycle , and inhibition of cell growth and proliferation .
Properties
IUPAC Name |
ethyl 4-[[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethylcarbamoylamino]methyl]cyclohexane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O4S/c1-2-27-18(25)14-5-3-13(4-6-14)11-21-19(26)20-8-9-23-12-22-15-7-10-28-16(15)17(23)24/h7,10,12-14H,2-6,8-9,11H2,1H3,(H2,20,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKFNPSKCBOONRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(CC1)CNC(=O)NCCN2C=NC3=C(C2=O)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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